1-(4-Bromophenyl)-2-(2-pyridinyl)-1-ethanol

• Molecular Formula: C13H12BrNO
• Molecular Weight: 278.14 g/mol
• IUPAC Name: 1-(4-bromophenyl)-2-pyridin-2-ylethanol
• InChI: InChI=1S/C13H12BrNO/c14-11-6-4-10(5-7-11)13(16)9-12-3-1-2-8-15-12/h1-8,13,16H,9H2
• InChI Key: RBFXEBSRLVFHRD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CC(C2=CC=C(C=C2)Br)O

Description

1-(4-Bromophenyl)-2-(2-pyridinyl)-1-ethanol is a useful research compound. Its molecular formula is C13H12BrNO and its molecular weight is 278.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1 mmol of the compound obtained in Step A is dissolved in 15 ml of ethanol, and 1.5 mmol of NaBH4 are added in two portions. The reaction mixture is stirred for 3 hours; the reaction is then quenched using 0.5 ml of acetic acid; the mixture is rendered basic with 10% NaOH, and extracted with dichloromethane (3×15 ml). The organic phase is dried over MgSO4, evaporated and the solid obtained is recrystallised from ethanol.